Cas no 2580222-86-0 (Tert-butyl 4-amino-2-fluoro-6-methylbenzoate)

• Product Name: Tert-butyl 4-amino-2-fluoro-6-methylbenzoate
• CAS No: 2580222-86-0
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5599391
• PubChem ID: 165894145
• Update Time: 2025-10-17

Tert-butyl 4-amino-2-fluoro-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2580222-86-0
• EN300-27728438
• tert-butyl 4-amino-2-fluoro-6-methylbenzoate
• Tert-butyl 4-amino-2-fluoro-6-methylbenzoate

• Inchi： 1S/C12H16FNO2/c1-7-5-8(14)6-9(13)10(7)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
• InChI Key： IECDGJBESBISJQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C)=C1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų